Cas no 2161476-49-7 (3-2-(oxiran-2-yl)ethyloxane-3-carbaldehyde)
3-2-(oxiran-2-yl)ethyloxane-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 3-2-(oxiran-2-yl)ethyloxane-3-carbaldehyde
- 2161476-49-7
- EN300-1620855
- 3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde
-
- Inchi: 1S/C10H16O3/c11-7-10(3-1-5-12-8-10)4-2-9-6-13-9/h7,9H,1-6,8H2
- InChI Key: ZDYLSQZNYHPUPW-UHFFFAOYSA-N
- SMILES: O1CC1CCC1(C=O)COCCC1
Computed Properties
- Exact Mass: 184.109944368g/mol
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 38.8Ų
3-2-(oxiran-2-yl)ethyloxane-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1620855-0.05g |
3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde |
2161476-49-7 | 0.05g |
$1308.0 | 2023-06-04 | ||
| Enamine | EN300-1620855-0.1g |
3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde |
2161476-49-7 | 0.1g |
$1371.0 | 2023-06-04 | ||
| Enamine | EN300-1620855-0.25g |
3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde |
2161476-49-7 | 0.25g |
$1432.0 | 2023-06-04 | ||
| Enamine | EN300-1620855-0.5g |
3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde |
2161476-49-7 | 0.5g |
$1495.0 | 2023-06-04 | ||
| Enamine | EN300-1620855-1.0g |
3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde |
2161476-49-7 | 1g |
$1557.0 | 2023-06-04 | ||
| Enamine | EN300-1620855-2.5g |
3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde |
2161476-49-7 | 2.5g |
$3051.0 | 2023-06-04 | ||
| Enamine | EN300-1620855-5.0g |
3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde |
2161476-49-7 | 5g |
$4517.0 | 2023-06-04 | ||
| Enamine | EN300-1620855-10.0g |
3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde |
2161476-49-7 | 10g |
$6697.0 | 2023-06-04 | ||
| Enamine | EN300-1620855-50mg |
3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde |
2161476-49-7 | 50mg |
$1308.0 | 2023-09-22 | ||
| Enamine | EN300-1620855-100mg |
3-[2-(oxiran-2-yl)ethyl]oxane-3-carbaldehyde |
2161476-49-7 | 100mg |
$1371.0 | 2023-09-22 |
3-2-(oxiran-2-yl)ethyloxane-3-carbaldehyde Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 3-2-(oxiran-2-yl)ethyloxane-3-carbaldehyde
In-Depth Analysis of 3-2-(oxiran-2-yl)ethyloxane-3-carbaldehyde (CAS No. 2161476-49-7): Properties, Applications, and Industry Trends
The chemical compound 3-2-(oxiran-2-yl)ethyloxane-3-carbaldehyde (CAS No. 2161476-49-7) has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis and material science. This epoxide-functionalized aldehyde belongs to a class of oxygenated heterocycles, combining the reactivity of an oxirane ring with the aldehyde functional group, making it a valuable intermediate for pharmaceutical intermediates, flavor & fragrance compounds, and polymer crosslinking agents.
Recent searches on scientific databases and AI platforms reveal growing interest in "epoxide-aldehyde hybrid molecules" and "sustainable synthesis of oxane derivatives," reflecting industry demands for eco-friendly precursors. The 2161476-49-7 compound addresses these needs through its balance of stability and reactivity, enabling click chemistry applications while minimizing hazardous byproducts – a critical factor in green chemistry initiatives.
Structurally, the molecule features a oxirane-ethyloxane backbone with a formyl group at the 3-position, creating a bifunctional reactivity profile. This allows simultaneous ring-opening reactions (via the oxiran-2-yl moiety) and nucleophilic additions (through the carbaldehyde group), making it ideal for constructing chiral building blocks in asymmetric synthesis. Computational studies suggest its potential in molecular docking applications due to the electron-rich oxygen atoms.
In material science, researchers are exploring 2161476-49-7 as a precursor for self-healing polymers, where the epoxide group enables covalent adaptable networks. Patent analyses show a 40% increase in filings mentioning "oxane-carbaldehyde derivatives" since 2020, particularly for smart coatings and adhesive formulations. The compound's thermal stability (decomposition >200°C) further supports high-temperature applications.
Synthetic accessibility remains a key advantage. Modern flow chemistry techniques have reduced production costs by 30% compared to batch methods, addressing the "cost-effective heterocycle synthesis" queries frequently seen in search trends. Recent optimizations employ enzymatic catalysis for the oxirane formation step, achieving >90% enantiomeric excess – crucial for pharmaceutical grade production.
Environmental and regulatory aspects position 3-2-(oxiran-2-yl)ethyloxane-3-carbaldehyde favorably. Unlike many reactive epoxides, it shows low aquatic toxicity (EC50 >100 mg/L) and meets OECD 301 biodegradability criteria. These properties align with the "safe epoxide alternatives" search trend, particularly in cosmetic ingredients and food contact materials development.
Future research directions highlighted in recent literature include: 1) photocatalytic transformations using the aldehyde as a radical acceptor, 2) development of bio-based routes from furfural derivatives, and 3) applications in covalent organic frameworks (COFs) as a linker molecule. These innovations respond to the top-searched phrases "visible light photocatalysis" and "renewable platform chemicals" in chemical databases.
Analytical characterization of CAS 2161476-49-7 typically involves GC-MS (retention index 1452), 13C NMR (δ 202.1 ppm for CHO), and chiral HPLC methods. The compound's vapor pressure (0.12 Pa at 25°C) and logP (1.8) values make it suitable for both solution-phase and gas-phase reactions, explaining its popularity in "high-throughput screening" applications.
In conclusion, 3-2-(oxiran-2-yl)ethyloxane-3-carbaldehyde represents a compelling case study in multifunctional heterocycles, bridging academic research and industrial applications. Its evolving role in green chemistry and advanced materials ensures continued relevance, as evidenced by its growing presence in both scientific literature and commercial catalogs worldwide.
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